![molecular formula C20H24F2N2O2 B4020076 2-[3-({3-[(3,4-difluorophenyl)amino]-1-piperidinyl}methyl)phenoxy]ethanol](/img/structure/B4020076.png)
2-[3-({3-[(3,4-difluorophenyl)amino]-1-piperidinyl}methyl)phenoxy]ethanol
Description
Synthesis Analysis
The synthesis of similar complex molecules often involves multi-step chemical processes, optimizing reaction conditions such as raw material ratios, reaction time, and temperature. For instance, the preparation of 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol showcases a related synthesis approach, achieving an 88.5% yield under specific conditions (Wang Jin-peng, 2013).
Molecular Structure Analysis
The molecular structure of compounds similar to the one of interest is often elucidated using techniques such as X-ray diffraction. For example, a study on a three-component complex involving piperidine-ethanol provides insights into hydrogen-bonded interactions and molecular geometry, which are crucial for understanding the structural characteristics of complex molecules (Z. Dega‐Szafran et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving the compound of interest are expected to be influenced by its functional groups, such as the piperidinyl and phenoxy ethanol components. For instance, the cyclization of 2-[(polyfluorobenzylidene)amino]phenols in ethanol presents a related reaction mechanism that could offer insights into the chemical behavior of similar structures (Cara L. Allaway et al., 2002).
Physical Properties Analysis
The physical properties of chemical compounds like melting point, solubility, and crystalline form can be determined through experimental studies. Although specific data on the compound is not provided, research on related molecules can give an idea of the methodologies used for such analyses.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group behavior, are crucial for understanding how the compound interacts with other substances. Studies on similar compounds, such as the reactivity of 2-amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromenes, can shed light on potential chemical properties (M. Vosooghi et al., 2010).
properties
IUPAC Name |
2-[3-[[3-(3,4-difluoroanilino)piperidin-1-yl]methyl]phenoxy]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24F2N2O2/c21-19-7-6-16(12-20(19)22)23-17-4-2-8-24(14-17)13-15-3-1-5-18(11-15)26-10-9-25/h1,3,5-7,11-12,17,23,25H,2,4,8-10,13-14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOPAWNUMPOGQAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC(=CC=C2)OCCO)NC3=CC(=C(C=C3)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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